Cas no 1547-11-1 (2-(2-fluoroethoxy)aniline)

2-(2-Fluoroethoxy)aniline is a fluorinated aromatic amine compound characterized by the presence of a 2-fluoroethoxy substituent on the aniline ring. This structural feature enhances its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine atom introduces electron-withdrawing properties, influencing reactivity and stability, while the ethoxy linker provides flexibility for further functionalization. Its well-defined molecular structure ensures consistent performance in coupling reactions and other transformations. The compound is typically handled under controlled conditions due to its amine functionality, requiring appropriate safety measures. It is available in high purity to meet rigorous research and industrial application standards.
2-(2-fluoroethoxy)aniline structure
2-(2-fluoroethoxy)aniline structure
Product Name:2-(2-fluoroethoxy)aniline
CAS No:1547-11-1
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD09909942
CID:2656383
PubChem ID:15058614
Update Time:2025-05-24

2-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluoroethoxy)aniline
    • 2-(2-FLUORO-ETHOXY)-PHENYLAMINE
    • 1547-11-1
    • SCHEMBL10320418
    • BS-27693
    • DTXSID00567663
    • BAA54711
    • CS-0210515
    • EN300-226691
    • AKOS006313070
    • F1967-9285
    • NTMMBOONJMBWKO-UHFFFAOYSA-N
    • MDL: MFCD09909942
    • Inchi: 1S/C8H10FNO/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6,10H2
    • InChI Key: NTMMBOONJMBWKO-UHFFFAOYSA-N
    • SMILES: FCCOC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 155.074642105Da
  • Monoisotopic Mass: 155.074642105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.3Ų

2-(2-fluoroethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B435268-50mg
2-(2-Fluoroethoxy)aniline
1547-11-1
50mg
$ 50.00 2022-06-07
TRC
B435268-100mg
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$ 65.00 2022-06-07
TRC
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$ 210.00 2022-06-07
Apollo Scientific
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£150.00 2024-08-03
Apollo Scientific
PC902757-5g
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£475.00 2024-08-03
Chemenu
CM344535-1g
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$172 2022-06-12
Chemenu
CM344535-5g
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$550 2022-06-12
Chemenu
CM344535-10g
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$850 2022-06-12
A2B Chem LLC
AF14053-25g
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$358.00 2024-04-20
A2B Chem LLC
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2-(2-fluoroethoxy)aniline Related Literature

Additional information on 2-(2-fluoroethoxy)aniline

Comprehensive Overview of 2-(2-Fluoroethoxy)aniline (CAS No. 1547-11-1): Properties, Applications, and Industry Insights

2-(2-Fluoroethoxy)aniline (CAS No. 1547-11-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of fluoroalkyl-substituted anilines, which are increasingly sought after for their potential in drug discovery and material science. With the growing demand for fluorinated building blocks in modern chemistry, this compound serves as a versatile intermediate in synthesizing bioactive molecules.

The molecular structure of 2-(2-fluoroethoxy)aniline combines an aromatic amine with a fluoroalkoxy side chain, offering distinct electronic and steric properties. Researchers have explored its utility in designing targeted therapeutics, particularly in oncology and CNS disorders, where fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability. Recent studies highlight its role in developing PET radiotracers, aligning with the rising interest in precision medicine and diagnostic imaging technologies.

From an industrial perspective, CAS No. 1547-11-1 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Manufacturers are optimizing routes to produce this compound with minimal environmental impact, addressing concerns about fluorine waste management—a hot topic in regulatory circles. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent pharmaceutical standards.

Emerging trends also link 2-(2-fluoroethoxy)aniline to advancements in covalent inhibitors and bioconjugation chemistry. Its reactive amino group enables selective modifications, making it valuable for antibody-drug conjugates (ADCs)—a rapidly expanding sector in biopharma. Additionally, computational chemists utilize this compound in QSAR modeling to predict the activity of fluorinated analogs, reflecting the integration of AI in molecular design.

Safety data sheets emphasize proper handling protocols for 1547-11-1, though it remains non-classified under hazardous categories. Storage recommendations typically include inert atmospheres to preserve stability, a consideration shared by purchasers searching for "stable fluorinated anilines" or "long-term storage solutions for amine intermediates." These queries underscore the compound's niche yet critical role in supply chains.

In summary, 2-(2-fluoroethoxy)aniline exemplifies how tailored fluorination can unlock novel functionalities in organic synthesis. As industries prioritize high-value intermediates and low-volume/high-impact chemicals, this compound's relevance is poised to grow—especially in segments like personalized medicine and advanced material engineering.

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